Cas no 1779458-67-1 (2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid
• CAS No: 1779458-67-1
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 6136445
• PubChem ID: 84053417
• Update Time: 2025-06-15

2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid
• 2-amino-2-[1-(3-fluorophenyl)cyclopropyl]acetic acid
• 1779458-67-1
• EN300-1850716

• Inchi： 1S/C11H12FNO2/c12-8-3-1-2-7(6-8)11(4-5-11)9(13)10(14)15/h1-3,6,9H,4-5,13H2,(H,14,15)
• InChI Key： PSXIPLHDXMQXOF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid

Comprehensive Overview of 2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid (CAS No. 1779458-67-1)

2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid (CAS No. 1779458-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1779458-67-1, belongs to the class of cyclopropylacetic acid derivatives, which are known for their potential applications in drug discovery and development. The presence of both an amino group and a fluorophenyl moiety in its structure makes it a promising candidate for modulating biological activity.

In recent years, the demand for fluorinated compounds like 2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the 3-fluorophenyl group influences the compound's interaction with target proteins, a topic frequently searched in AI-driven drug design platforms. The compound's cyclopropyl ring further adds to its rigidity, which is a desirable trait in medicinal chemistry for improving binding affinity.

The synthesis of CAS 1779458-67-1 involves multi-step organic reactions, often starting from readily available precursors like 3-fluorobenzaldehyde. Modern techniques such as flow chemistry and catalyzed cross-coupling have been explored to optimize its production, addressing the growing interest in sustainable synthesis methods. These advancements align with the broader trend of green chemistry, a hot topic in both academic and industrial circles.

One of the most frequently asked questions about 2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid revolves around its potential therapeutic applications. While detailed clinical data may be limited, preliminary studies suggest its utility as a building block for protease inhibitors or GPCR modulators. This aligns with the rising popularity of precision medicine and targeted therapies, which dominate current biopharmaceutical research trends.

From a commercial perspective, CAS No. 1779458-67-1 is primarily supplied by specialty chemical manufacturers catering to drug discovery labs. Its pricing and availability are often discussed in forums related to rare chemical sourcing, reflecting the challenges of procuring niche research compounds. Analytical methods for characterizing this compound, such as HPLC and NMR spectroscopy, are also widely searched, underscoring the importance of quality control in high-value intermediates.

In conclusion, 2-amino-2-1-(3-fluorophenyl)cyclopropylacetic acid represents a fascinating case study at the intersection of structural chemistry and pharmacological potential. Its CAS 1779458-67-1 designation serves as a key identifier for researchers exploring fluorinated heterocycles, while its properties continue to inspire innovations in small molecule drug development. As the scientific community increasingly focuses on AI-augmented molecular design, compounds like this will likely remain at the forefront of cutting-edge research.